Cas no 81417-79-0 (zizybeoside II)
zizybeoside II structure
Product Name:zizybeoside II
CAS No:81417-79-0
MF:C25H38O16
MW:594.559629917145
CID:1998396
PubChem ID:11968322
Update Time:2025-04-21
zizybeoside II Chemical and Physical Properties
Names and Identifiers
-
- zizybeoside II
- DTXSID701317340
- 81417-79-0
-
- Inchi: 1S/C25H38O16/c26-6-11-14(29)17(32)19(34)23(37-11)40-21-16(31)13(8-28)39-25(36-9-10-4-2-1-3-5-10)22(21)41-24-20(35)18(33)15(30)12(7-27)38-24/h1-5,11-35H,6-9H2
- InChI Key: BEDWWZCYHCGAKV-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(O)C(OC2C(OC3C(O)C(O)C(O)C(CO)O3)C(OCC3C=CC=CC=3)OC(CO)C2O)O1
Computed Properties
- Exact Mass: 594.21598512Da
- Monoisotopic Mass: 594.21598512Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 41
- Rotatable Bond Count: 10
- Complexity: 787
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 258Ų
zizybeoside II Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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